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Compound of Interest

Compound Name: AC-7954

Cat. No.: B1665392 Get Quote

Application Notes and Protocols: AC-7954
Audience: Researchers, scientists, and drug development professionals.

Introduction

AC-7954 is a non-peptide agonist of the GPR14/urotensin-II (UT) receptor, with an EC50 of

300 nM for the human UT receptor.[1] It is a valuable tool for studying the physiological roles of

the urotensin-II system. Proper dissolution and storage are critical to ensure the stability and

activity of the compound for reliable experimental results. This document provides a detailed

protocol for the dissolution and storage of AC-7954.

Chemical Information
Property Value

Molecular Weight 366.28

Chemical Formula C₁₉H₂₀ClNO₂ · HCl

CAS Number 477313-09-0

Purity ≥98% (HPLC)[2]
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AC-7954 is soluble in water at approximately 28 mg/mL at 25°C.[1] For most in vitro and in vivo

applications, a stock solution is prepared and then diluted to the final working concentration.

Materials:

AC-7954 powder

Sterile, deionized water

Vortex mixer

Sterile, polypropylene microcentrifuge tubes or vials

Procedure:

Aliquoting: Before opening, briefly centrifuge the vial of AC-7954 powder to ensure all the

material is at the bottom.

Solvent Addition: To prepare a stock solution, carefully add the desired volume of sterile,

deionized water to the vial.

Dissolution: Cap the vial tightly and vortex thoroughly until the powder is completely

dissolved. Gentle warming (to no more than 37°C) may be used to aid dissolution if

necessary.

Sterilization (Optional): If required for your application, filter the stock solution through a 0.22

µm sterile filter into a new sterile tube.

Aliquoting for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile polypropylene tubes.

Storage Protocol
Proper storage is essential to maintain the integrity of AC-7954.

Powder:

Store the solid compound at -20°C for up to 3 years.[1]
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Store at 4°C for up to 2 years.[1]

In Solvent:

For long-term storage, store aliquots of the stock solution at -80°C for up to 6 months.[1]

For short-term storage, aliquots can be stored at -20°C for up to 1 month.[1]

Storage Recommendations Summary

Form Storage Temperature Duration

Powder -20°C 3 years[1]

4°C 2 years[1]

In Solvent -80°C 6 months[1]

-20°C 1 month[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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